Cas no 204847-10-9 (3-methyl-2-(2-thienyl)-4-Quinolinecarboxylic acid)

3-methyl-2-(2-thienyl)-4-Quinolinecarboxylic acid structure
204847-10-9 structure
Product Name:3-methyl-2-(2-thienyl)-4-Quinolinecarboxylic acid
CAS No:204847-10-9
MF:C15H11NO2S
MW:269.318342447281
CID:2113707
PubChem ID:853185
Update Time:2025-09-19

3-methyl-2-(2-thienyl)-4-Quinolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-2-(2-thienyl)-4-Quinolinecarboxylic acid
    • AB01334990-02
    • NCGC00343109-01
    • Oprea1_353447
    • STK424006
    • AKOS000349130
    • DA-23390
    • CBMicro_019591
    • CCG-14279
    • 3-methyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid
    • SCHEMBL4874592
    • 3-methyl-2-thiophen-2-ylquinoline-4-carboxylic acid
    • 204847-10-9
    • BIM-0019735.P001
    • Inchi: 1S/C15H11NO2S/c1-9-13(15(17)18)10-5-2-3-6-11(10)16-14(9)12-7-4-8-19-12/h2-8H,1H3,(H,17,18)
    • InChI Key: QYCXQPXWFXQECL-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C(C)=C(C(=O)O)C2C=CC=CC=2N=1

Computed Properties

  • Exact Mass: 269.05104977Da
  • Monoisotopic Mass: 269.05104977Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 442.6±45.0 °C at 760 mmHg
  • Flash Point: 221.5±28.7 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-methyl-2-(2-thienyl)-4-Quinolinecarboxylic acid Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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£160.00 2022-02-28
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